Cas no 19220-93-0 (Pentafluorophenyl Acetate)
Pentafluorophenyl Acetate (PFPA) is a highly reactive acylating agent widely used in organic synthesis and peptide chemistry. Its key advantage lies in the electron-withdrawing pentafluorophenyl group, which enhances the electrophilicity of the carbonyl carbon, facilitating efficient acylation reactions under mild conditions. This compound is particularly valuable for activating carboxylic acids in amide bond formation, offering high yields and selectivity. PFPA is also stable under typical storage conditions, making it a practical choice for laboratory use. Its applications extend to the synthesis of pharmaceuticals, agrochemicals, and advanced materials, where precise and rapid acyl transfer is required.
Pentafluorophenyl Acetate structure
Product Name:Pentafluorophenyl Acetate
CAS No:19220-93-0
MF:C8H3F5O2
MW:226.100239992142
MDL:MFCD00015552
CID:209922
PubChem ID:253660638
Update Time:2025-06-07
Pentafluorophenyl Acetate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,3,4,5,6-pentafluoro-, 1-acetate
- Pentafluorophenyl Acetate
- (2,3,4,5,6-pentafluorophenyl) acetate
- Acetic Acid Pentafluorophenyl Ester
- NSC 168737
- Pentafluorophenyl Acete
- perfluorophenyl acetate
- ESSIGSAEURE-PENTAFLUORPHENYLESTER
- Acetic acid 2,3,4,5,6-pentafluorophenyl ester
- ZXTVBLZVILLKPM-UHFFFAOYSA-N
- NSC168737
- AK676663
- Pentafluorophenyl acetate, >=97.0% (GC)
- P2192
- Phenol, 2,3,4,5,6-pentafluoro-, 1-acetate
- Pentafluorophenyl acetate≥ 98%(GC)
- Phenol, pentafluoro-, acetate
- AS-10622
- AKOS015913239
- EINECS 242-891-0
- MFCD00015552
- NSC-168737
- DTXSID40172795
- Phenol,2,3,4,5,6-pentafluoro-,1-acetate
- SCHEMBL570928
- UNII-TF9CWW5T7Q
- CS-0155024
- 6-(1-Piperazinyl)-3-pyridinecarboxylicacidethylester
- NS00026271
- FT-0717892
- 19220-93-0
- J-012424
- C73663
- TF9CWW5T7Q
- 2,3,4,5,6-Pentafluoro-phenol 1-acetate
- 2,3,4,5,6-PENTAFLUOROPHENYL ACETATE
- DB-250823
-
- MDL： MFCD00015552
- Inchi： 1S/C8H3F5O2/c1-2(14)15-8-6(12)4(10)3(9)5(11)7(8)13/h1H3
- InChI Key： ZXTVBLZVILLKPM-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1OC(C)=O)F)F)F)F
Computed Properties
- Exact Mass: 226.00500
- Monoisotopic Mass: 226.00532014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 2.2
Experimental Properties
- Density: 1.526±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 30.0 to 34.0 deg-C
- Boiling Point: 60°C/12mmHg(lit.)
- Flash Point: 70.8±29.6 ºC,
- Solubility: Almost insoluble (0.012 g/l) (25 º C),
- PSA: 26.30000
- LogP: 2.30740
- Sensitiveness: Argon filled storage
Pentafluorophenyl Acetate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
- FLUKA BRAND F CODES：10-21
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
Pentafluorophenyl Acetate Customs Data
- HS CODE：2915390090
- Customs Data：
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
Pentafluorophenyl Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P2192-5G |
Pentafluorophenyl Acetate |
19220-93-0 | >98.0%(GC) | 5g |
¥985.00 | 2023-09-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160765-1G |
Pentafluorophenyl Acetate |
19220-93-0 | >98.0%(GC) | 1g |
¥203.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160765-200mg |
Pentafluorophenyl Acetate |
19220-93-0 | >98.0%(GC) | 200mg |
¥93.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160765-5G |
Pentafluorophenyl Acetate |
19220-93-0 | >98.0%(GC) | 5g |
¥645.90 | 2023-09-01 | |
| TRC | P273505-50mg |
Pentafluorophenyl Acetate |
19220-93-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P273505-100mg |
Pentafluorophenyl Acetate |
19220-93-0 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | P273505-500mg |
Pentafluorophenyl Acetate |
19220-93-0 | 500mg |
$ 135.00 | 2022-06-02 | ||
| Alichem | A019111086-5g |
Perfluorophenyl acetate |
19220-93-0 | 97% | 5g |
$178.50 | 2023-09-02 | |
| Alichem | A019111086-10g |
Perfluorophenyl acetate |
19220-93-0 | 97% | 10g |
$298.70 | 2023-09-02 | |
| Alichem | A019111086-25g |
Perfluorophenyl acetate |
19220-93-0 | 97% | 25g |
$614.80 | 2023-09-02 |
Pentafluorophenyl Acetate Related Literature
-
Huan Wang,Yuxiang Zhou,Ying Xie,Yi Liu,Yulong Li,Hao Zhang,Jilang Long Org. Biomol. Chem. 2023 21 1821
-
Ana Fokina,Yeonkyung Lee,Jun Hyuk Chang,Lydia Braun,Wan Ki Bae,Kookheon Char,Changhee Lee,Rudolf Zentel Polym. Chem. 2016 7 101
-
Masahiro Sato,Keiichiro Matsushima,Hajime Kawanami,Maya Chatterjee,Toshiro Yokoyama,Yutaka Ikuhsima,Toshishige Maro Suzuki Lab Chip 2009 9 2877
-
Menaka Pandey,Partha Sarathi Chowdhury,Achintya Kumar Dutta,Pradeep Kumar,Sourav Pal RSC Adv. 2013 3 15442
-
Kiho Matsubara,Li-Chieh Chou,Hideki Amii,Ryohei Kakuchi Mol. Syst. Des. Eng. 2022 7 1263
19220-93-0 (Pentafluorophenyl Acetate) Related Products
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